![molecular formula C21H18O6S B288697 Benzyl 4-{[(4-methoxyphenyl)sulfonyl]oxy}benzoate](/img/structure/B288697.png)
Benzyl 4-{[(4-methoxyphenyl)sulfonyl]oxy}benzoate
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Overview
Description
Benzyl 4-{[(4-methoxyphenyl)sulfonyl]oxy}benzoate, also known as BMSB, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. BMSB is a white crystalline powder that is highly soluble in organic solvents and has a molecular weight of 376.43 g/mol.
Scientific Research Applications
Benzyl 4-{[(4-methoxyphenyl)sulfonyl]oxy}benzoate has been widely used in scientific research due to its potential applications in various fields. This compound has been found to have anti-inflammatory, anti-tumor, and anti-viral properties. It has been used in the development of new drugs for the treatment of cancer, viral infections, and inflammatory diseases. This compound has also been used in the development of new materials such as liquid crystals and polymers.
Mechanism of Action
The mechanism of action of Benzyl 4-{[(4-methoxyphenyl)sulfonyl]oxy}benzoate is not fully understood. However, it has been found to inhibit the activity of certain enzymes and proteins that are involved in inflammation, tumor growth, and viral replication. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. This compound has also been found to inhibit the activity of histone deacetylases (HDACs), which are involved in the regulation of gene expression.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce inflammation, inhibit tumor growth, and prevent viral replication. This compound has also been found to have antioxidant properties, which may help to protect cells from oxidative damage. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which may contribute to its anti-tumor effects.
Advantages and Limitations for Lab Experiments
Benzyl 4-{[(4-methoxyphenyl)sulfonyl]oxy}benzoate has several advantages for lab experiments. It is a cost-effective compound that is readily available. This compound has a high purity, which makes it suitable for use in various assays and experiments. However, this compound has some limitations for lab experiments. It is highly soluble in organic solvents, which may limit its use in aqueous-based assays. This compound is also a relatively new compound, and its full range of applications and limitations are not yet fully understood.
Future Directions
There are several future directions for the scientific research of Benzyl 4-{[(4-methoxyphenyl)sulfonyl]oxy}benzoate. One direction is to further investigate its anti-inflammatory properties and potential applications in the treatment of inflammatory diseases such as arthritis. Another direction is to explore its anti-tumor properties and potential applications in cancer therapy. This compound may also have potential applications in the development of new materials such as liquid crystals and polymers. Further research is needed to fully understand the mechanism of action and potential applications of this compound in various fields.
Conclusion
This compound, or this compound, is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound has anti-inflammatory, anti-tumor, and anti-viral properties and has been used in the development of new drugs and materials. The synthesis method of this compound is relatively simple, and the yield is high, making it a cost-effective compound for scientific research. Further research is needed to fully understand the mechanism of action and potential applications of this compound in various fields.
Synthesis Methods
The synthesis of Benzyl 4-{[(4-methoxyphenyl)sulfonyl]oxy}benzoate involves the reaction of 4-hydroxybenzoic acid with benzyl chloroformate and 4-methoxybenzenesulfonyl chloride in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline powder with a high purity of over 98%. The synthesis method is relatively simple, and the yield is high, making this compound a cost-effective compound for scientific research.
properties
Molecular Formula |
C21H18O6S |
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Molecular Weight |
398.4 g/mol |
IUPAC Name |
benzyl 4-(4-methoxyphenyl)sulfonyloxybenzoate |
InChI |
InChI=1S/C21H18O6S/c1-25-18-11-13-20(14-12-18)28(23,24)27-19-9-7-17(8-10-19)21(22)26-15-16-5-3-2-4-6-16/h2-14H,15H2,1H3 |
InChI Key |
ONCRWOFNAQUFLG-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C(=O)OCC3=CC=CC=C3 |
Canonical SMILES |
COC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C(=O)OCC3=CC=CC=C3 |
Origin of Product |
United States |
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